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Compound of Interest

Compound Name: 7-Methoxy-4-methylquinoline

Cat. No.: B1314273 Get Quote

Essential Safety and Handling Guide for 7-Methoxy-
4-methylquinoline
This guide provides crucial safety and logistical information for the handling of 7-Methoxy-4-
methylquinoline in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure personal safety and proper

disposal.

Chemical Identifier:

Name: 7-Methoxy-4-methylquinoline

CAS Number: 6238-12-6

Molecular Formula: C₁₁H₁₁NO

Molecular Weight: 173.21 g/mol [1]

Hazard Identification and GHS Classification
7-Methoxy-4-methylquinoline is classified as a hazardous substance. The following table

summarizes its GHS classifications:
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 Warning

H302: Harmful if

swallowed[1][2]

Skin

Corrosion/Irritatio

n

2 Warning

H315: Causes

skin irritation[1]

[2]

Serious Eye

Damage/Eye

Irritation

2A Warning

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory tract

irritation)

3 Warning

H335: May

cause respiratory

irritation[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The selection of appropriate

PPE should be based on a thorough risk assessment of the specific procedures being

performed.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are mandatory to

protect against splashes. In situations with a

higher risk of splashing, a face shield should be

worn in addition to goggles.

Skin Protection

- Gloves: Chemically resistant gloves, such as

nitrile or neoprene, should be worn. It is critical

to check the manufacturer's glove compatibility

data for the specific chemical and breakthrough

times. - Lab Coat/Gown: A clean lab coat or a

disposable gown should be worn to protect

against contamination. For procedures with a

higher risk of splashes or spills, a chemically

resistant apron or gown is recommended.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of dust or vapors.[2] If a fume

hood is not available or if there is a risk of

generating aerosols, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors and particulates should be used.

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Before starting any work, ensure that a substance-specific Safety Data Sheet (SDS) for 7-
Methoxy-4-methylquinoline has been reviewed.

Designate a specific area for handling the compound, preferably within a chemical fume

hood.

Assemble all necessary equipment and reagents.
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Ensure that an emergency eyewash station and safety shower are readily accessible.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above.

Weighing and Transfer:

If the compound is a solid, handle it carefully to avoid creating dust. Use a spatula or other

appropriate tool for transfers.

Perform all weighing and transfer operations within a chemical fume hood or a ventilated

balance enclosure.

During the Experiment:

Keep all containers with 7-Methoxy-4-methylquinoline clearly labeled and sealed when

not in use.

Avoid direct contact with the skin, eyes, and clothing.

If heating the substance, ensure adequate ventilation to handle any fumes that may be

generated.

Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with the

compound using an appropriate solvent and cleaning agent.

Properly remove and dispose of PPE. Gloves should be removed without touching the

outer surface.

Emergency Procedures
Eye Contact: Immediately flush the eyes with large amounts of water for at least 15-20

minutes, occasionally lifting the upper and lower eyelids.[3][4][5][6][7] Seek immediate

medical attention.[3] If wearing contact lenses, remove them after initiating flushing.[5]
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Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

soap and plenty of water.[3] If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if respiratory symptoms persist.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2] Seek immediate medical

attention.[2]

Disposal Plan
Proper disposal of 7-Methoxy-4-methylquinoline and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste 7-Methoxy-4-methylquinoline should be collected in a

clearly labeled, sealed, and appropriate hazardous waste container. Based on its chemical

structure as a quinoline derivative, it should be classified as hazardous waste.

Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, pipette tips, and paper towels, should be disposed of as

hazardous waste. Place these materials in a clearly labeled, sealed waste bag or container.

Disposal Vendor: Follow your institution's guidelines for hazardous waste disposal and

arrange for pickup by a licensed chemical waste disposal company. Do not dispose of this

chemical down the drain or in regular trash.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps and decision points in the safe handling

workflow for 7-Methoxy-4-methylquinoline.
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Caption: Workflow for the safe handling of 7-Methoxy-4-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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